1-(2,6-difluorophenyl)-3-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)urea

• IUPAC Name: 1-(2,6-difluorophenyl)-3-[2-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]urea
• InChI: InChI=1S/C16H16F2N4O3S/c1-21-13-7-2-3-8-14(13)22(26(21,24)25)10-9-19-16(23)20-15-11(17)5-4-6-12(15)18/h2-8H,9-10H2,1H3,(H2,19,20,23)
• InChI Key: STARGGNKHRUJDA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)CCNC(=O)NC3=C(C=CC=C3F)F
• Molecular Formula: C16H16F2N4O3S
• Molecular Weight: 382.4 g/mol

Description

1-(2,6-difluorophenyl)-3-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)urea is a useful research compound. Its molecular formula is C16H16F2N4O3S and its molecular weight is 382.39. The purity is usually 95%.
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Scientific Research Applications

• Plant Growth Regulation and Fungicidal Activities : A derivative of thiadiazole urea has shown potential as a plant growth regulator. Some compounds in this category have exhibited good activity in this field, suggesting a potential application for the chemical (Song Xin-jian et al., 2006). Furthermore, N-(2,6-Difluorobenzoyl)-N'-[5-(Pyrid-4-yl)-1,3,4-Thiadiazol-2-yl]Urea, a closely related compound, has demonstrated excellent fungicidal activities against various pathogens (Xinjian Song et al., 2008).

• Synthesis and Structural Characterization : The synthesis and crystal structure of similar compounds have been extensively studied. These studies provide valuable insights into the structural and chemical properties that could be relevant to the compound . For instance, the crystal structure of a related compound was determined, revealing the planar configuration of the urea group and its potential applications (Li-Qiao Shi, 2011).

• Antitumor Activities : Thiadiazole urea derivatives have shown promising antitumor activities. This suggests potential research applications of the compound in the field of cancer research and treatment (S. Ling et al., 2008).

• Optical and Electronic Properties : Studies on derivatives of thiadiazole urea have also focused on their nonlinear optical (NLO) properties and frontier molecular orbitals (FMOs), indicating potential applications in technology and materials science (Muhammad Haroon et al., 2019).

• Insecticidal Effects : Certain benzoylurea derivatives have been studied for their insecticidal properties, particularly in interfering with chitin synthesis in insects. This suggests potential applications in pest control and agrochemical research (D. Deul et al., 1978).